Cas no 86560-30-7 (MORPHOLINE, 4-[[[5-(4-PYRIDINYL)-1,3,4-OXADIAZOL-2-YL]THIO]ACETYL]-)

• Product Name: MORPHOLINE, 4-[[[5-(4-PYRIDINYL)-1,3,4-OXADIAZOL-2-YL]THIO]ACETYL]-
• CAS No: 86560-30-7
• MF: C₁₃H₁₄N₄O₃S
• MW: 306.340260982513
• CID: 3471468
• PubChem ID: 1131971
• Update Time: 2025-04-21

MORPHOLINE, 4-[[[5-(4-PYRIDINYL)-1,3,4-OXADIAZOL-2-YL]THIO]ACETYL]- Chemical and Physical Properties

Names and Identifiers

• MORPHOLINE, 4-[[[5-(4-PYRIDINYL)-1,3,4-OXADIAZOL-2-YL]THIO]ACETYL]-
• 86560-30-7
• SR-01000369439
• AKOS000642339
• DTXSID001148697
• 1-(4-Morpholinyl)-2-[[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio]ethanone
• SR-01000369439-1
• SCHEMBL12069977

• Inchi： 1S/C13H14N4O3S/c18-11(17-5-7-19-8-6-17)9-21-13-16-15-12(20-13)10-1-3-14-4-2-10/h1-4H,5-9H2
• InChI Key： MGSBXKONSMUVDD-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CN=CC=2)O1)CC(N1CCOCC1)=O

Computed Properties

• Exact Mass: 306.07866149Da
• Monoisotopic Mass: 306.07866149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 107Ų